N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-2-fluoro-5-formyl-benzamide

• Molecular Formula: C41H28F3N3O2
• Molecular Weight: 651.7 g/mol
• IUPAC Name: N-[5-[(3,5-difluorophenyl)methyl]-1-tritylindazol-3-yl]-2-fluoro-5-formylbenzamide
• InChI: InChI=1S/C41H28F3N3O2/c42-33-21-29(22-34(43)25-33)20-27-17-19-38-36(23-27)39(45-40(49)35-24-28(26-48)16-18-37(35)44)46-47(38)41(30-10-4-1-5-11-30,31-12-6-2-7-13-31)32-14-8-3-9-15-32/h1-19,21-26H,20H2,(H,45,46,49)
• InChI Key: FJNPFFIMSIEZJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C5=C(C=C(C=C5)CC6=CC(=CC(=C6)F)F)C(=N4)NC(=O)C7=C(C=CC(=C7)C=O)F

Description

N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-2-fluoro-5-formyl-benzamide is a useful research compound. Its molecular formula is C41H28F3N3O2 and its molecular weight is 651.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-2-fluoro-5-formyl-benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-2-fluoro-5-formyl-benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Fluoro-5-formyl-benzoic acid (368 mg, 2.187 mmol) in toluene (22 mL) was treated with thionyl chloride (1.59 mL, 21.87 mmol) and stirred under reflux temperature for 4 hours. The volatiles were evaporated, the residue was taken up with toluene (4 mL) and evaporated to dryness leaving an off white solid which was dissolved in dry THF (5 mL) and added drop-wise to a solution of 5-(3,5-difluoro-benzyl)-1-trityl-1H-indazol-3-ylamine (843 mg, 1.68 mmol) and DIPEA (0.88 mL, 5.04 mmol) in THF (10 mL), cooled to 4° C. The reaction was gradually brought to room temperature. After one night, the volatiles were evaporated. The crude was dissolved in DCM (150 mL) and washed with aqueous NaHCO3 (100 mL) then with water and finally with brine. After drying over sodium sulphate, evaporation and purification over silica gel (eluent: DCM) 868 mg of title compound as a white solid in 79% yield were obtained.